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Compound Name: TH1834 dihydrochloride

Cat. No.: B10764146

For research use only. Not for use in diagnostic procedures.

Abstract

This document provides a detailed protocol for the preparation, handling, and storage of stock
solutions of TH1834 dihydrochloride, a specific Tip60 (KAT5) histone acetyltransferase (HAT)
inhibitor.[1][2][3][4] Adherence to these guidelines is crucial for ensuring the integrity and
activity of the compound for in vitro and in vivo research applications. The protocol outlines the
necessary materials, step-by-step procedures for dissolution in dimethyl sulfoxide (DMSO), and
recommendations for storage to maintain stability.

Introduction

TH1834 dihydrochloride is a potent and selective inhibitor of Tip60 (KAT5) histone
acetyltransferase.[1][2][3][4] It plays a critical role in cellular processes by inducing apoptosis
and increasing DNA damage in cancer cells, particularly in breast cancer models.[1][3][4][5]
Accurate and consistent preparation of TH1834 dihydrochloride stock solutions is paramount
for obtaining reliable and reproducible experimental results. DMSO is the recommended
solvent for initial stock solution preparation due to the compound's high solubility.[2][6] This
document provides a standardized protocol for researchers, scientists, and drug development
professionals.
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Chemical Properties and Data

A summary of the key chemical and physical properties of TH1834 dihydrochloride is
presented in the table below for easy reference.

Property Value Reference
Molecular Weight 641.63 g/mol [2][3][4]
CAS Number 2108830-09-5 [11[2][3]
Form Solid [1112]
Solubility in DMSO > 10 mg/mL (17.58 mM) [6]
=100 mg/mL [2]

) Powder: -20°C for 3 years, 4°C
Storage of Solid [7]

for 2 years
] -80°C for 6 months; -20°C for 1

Storage of Stock Solution [4161[7]

month

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of TH1834 dihydrochloride
in DMSO.

Materials:

TH1834 dihydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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» Water bath or sonicator (optional)
o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

o Preparation: Before starting, ensure the work area is clean and dry. Allow the TH1834
dihydrochloride vial to equilibrate to room temperature before opening to prevent
condensation of moisture, which can affect the stability of the compound.

e Weighing: Accurately weigh the desired amount of TH1834 dihydrochloride powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 6.42 mg of the compound.

e Dissolution:

o Add the appropriate volume of DMSO to the vial containing the TH1834 dihydrochloride
powder. To continue the example, add 1 mL of DMSO to the 6.42 mg of powder.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution for any undissolved particles. If precipitation is observed,
gentle warming in a water bath (up to 60°C) or sonication can be used to aid dissolution.
[6] Note: Use newly opened, high-purity DMSO as hygroscopic DMSO can negatively
impact solubility.[6]

» Aliquoting and Storage:

o Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles,
which can degrade the compound.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[4][6][7]

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.
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Workflow for Preparing TH1834 Dihydrochloride Stock Solution
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Workflow for Preparing TH1834 Dihydrochloride Stock Solution

1. Equilibrate TH1834 to Room Temperature

l

2. Weigh Desired Amount of Powder

:

3. Add Anhydrous DMSO

l

4. Vortex to Dissolve

6. Visually Confirm Complete Dissolution

7. Aliquot into Single-Use Tubes 5. Optional: Gentle Warming@

8. Store at -20°C or -80°C
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Simplified Signaling Pathway of TH1834 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing TH1834 Dihydrochloride Stock Solutions in
DMSO: An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10764146#preparing-th1834-dihydrochloride-stock-
solutions-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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